Cas no 909566-58-1 (1-(1S)-1-(Hydroxymethyl)propyl-2-pyrrolidinone)

• Product Name: 1-(1S)-1-(Hydroxymethyl)propyl-2-pyrrolidinone
• CAS No: 909566-58-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 1059368
• PubChem ID: 11961406
• Update Time: 2025-06-08

1-(1S)-1-(Hydroxymethyl)propyl-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 1-[(1S)-1-(Hydroxymethyl)propyl]-2-pyrrolidinone
• 1-((S)-1-hydroxybutane-2-yl)pyrrolidin-2-one
• 1-[(2S)-1-Hydroxy-2-butanyl]-2-pyrrolidinone
• (S)-1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one
• starbld0001727
• 1-[(2S)-1-hydroxybutan-2-yl]pyrrolidin-2-one
• SCHEMBL8201977
• 909566-58-1
• DB-345086
• 1-(1S)-1-(Hydroxymethyl)propyl-2-pyrrolidinone

• Inchi： 1S/C8H15NO2/c1-2-7(6-10)9-5-3-4-8(9)11/h7,10H,2-6H2,1H3/t7-/m0/s1
• InChI Key： CTCWBXABZAYHTH-ZETCQYMHSA-N
• SMILES： O=C1CCCN1[C@H](CO)CC

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 0.31760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(1S)-1-(Hydroxymethyl)propyl-2-pyrrolidinone

Professional Introduction to Compound with CAS No. 909566-58-1 and Product Name: 1-(1S)-1-(Hydroxymethyl)propyl-2-pyrrolidinone

The compound with the CAS number 909566-58-1 and the product name 1-(1S)-1-(Hydroxymethyl)propyl-2-pyrrolidinone represents a significant advancement in the field of chiral chemistry and pharmaceutical intermediates. This compound, characterized by its specific stereochemistry and functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry. The (1S) configuration of the molecule underscores its enantiomeric purity, which is a critical factor in pharmaceutical formulations where stereochemistry can profoundly influence biological activity.

Recent research in the field of medicinal chemistry has highlighted the importance of chiral auxiliaries and ligands in asymmetric synthesis. The 1-(Hydroxymethyl)propyl-2-pyrrolidinone moiety serves as an excellent scaffold for constructing complex molecular architectures, particularly in the synthesis of protease inhibitors and other bioactive molecules. Its structural features make it a versatile building block for further derivatization, enabling chemists to explore novel pharmacophores with enhanced specificity and reduced side effects.

One of the most compelling aspects of this compound is its role in the development of enantioselective catalysts. The pyrrolidinone ring, combined with the (1S)-configuration, provides a stable framework for designing ligands that can selectively bind to transition metals used in asymmetric hydrogenation reactions. These reactions are pivotal in industrial-scale pharmaceutical synthesis, allowing for the efficient production of enantiomerically pure drugs. The ability to control stereochemistry at multiple stages of synthesis is a cornerstone of modern drug discovery, and compounds like 1-(1S)-1-(Hydroxymethyl)propyl-2-pyrrolidinone are instrumental in achieving this goal.

In addition to its catalytic applications, this compound has shown promise in the development of novel therapeutic agents. The hydroxymethyl group provides a site for further functionalization, enabling the attachment of various pharmacophoric units. This flexibility makes it an attractive candidate for designing molecules that interact with biological targets such as enzymes and receptors. Preliminary studies have suggested that derivatives of this compound may exhibit potent activity against a range of diseases, including inflammatory disorders and infectious diseases.

The synthesis of 1-(1S)-1-(Hydroxymethyl)propyl-2-pyrrolidinone involves sophisticated organic transformations that highlight the intersection of stereochemistry and synthetic methodology. Advanced techniques such as enantioselective epoxide ring-opening and Sharpless asymmetric dihydroxylation have been employed to construct the core pyrrolidinone scaffold with high enantiomeric excess. These methods not only showcase the ingenuity of modern synthetic chemists but also demonstrate the feasibility of producing complex chiral molecules on a scalable basis.

The compound's stability under various reaction conditions further enhances its utility as an intermediate. Its resistance to hydrolysis and oxidation allows it to be stored and handled without significant degradation, ensuring consistency in downstream applications. This stability is particularly important in pharmaceutical manufacturing, where batch-to-batch reproducibility is non-negotiable.

From a computational chemistry perspective, 1-(1S)-1-(Hydroxymethyl)propyl-2-pyrrolidinone has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into how subtle changes in its structure can modulate binding affinity and selectivity. By leveraging computational tools, researchers can predictively design derivatives with optimized properties before conducting costly wet-lab experiments.

The environmental impact of using this compound in synthetic processes is also a consideration that has been addressed through green chemistry principles. Efforts have been made to minimize waste generation and reduce solvent use during its synthesis. For instance, catalytic methods that employ recyclable ligands have been explored to enhance sustainability without compromising yield or enantiomeric purity.

Future directions for research on 909566-58-1 include exploring its role in polymer chemistry and material science. The chiral nature of this compound could be exploited to create polymers with tailored optical properties or enhanced biodegradability. Such materials could find applications in biomedicine, where controlled release formulations are crucial for drug delivery systems.

In conclusion, 1-(1S)-1-(Hydroxymethyl)propyl-2-pyrrolidinone represents a remarkable achievement in synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for constructing complex molecules with high enantiomeric purity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and industrial chemical processes.